Cas no 321132-14-3 (1-(2,4,5-trimethylphenyl)propan-2-one)

• Product Name: 1-(2,4,5-trimethylphenyl)propan-2-one
• CAS No: 321132-14-3
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1998893
• PubChem ID: 54272003
• Update Time: 2025-04-21

1-(2,4,5-trimethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• (2,4,5-Trimethyl-phenyl)-aceton
• (2,4,5-trimethyl-phenyl)-acetone
• 1.2.4-Trimethyl-5-acetonyl-benzol
• 5-Acetonyl-pseudocumol
• Methyl-(2.4.5-trimethyl-benzyl)-keton
• Pseudocumylaceton
• 1-(2,4,5-trimethylphenyl)propan-2-one
• 321132-14-3
• SCHEMBL16527178
• EN300-1836990
• CS-0275844
• acetyldurene
• AKOS006278287

• Inchi： 1S/C12H16O/c1-8-5-10(3)12(6-9(8)2)7-11(4)13/h5-6H,7H2,1-4H3
• InChI Key： RKULWTODEPNJTK-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes